Cas no 2138032-14-9 (2-bromo-5-(pentafluoroethyl)aniline)

• Product Name: 2-bromo-5-(pentafluoroethyl)aniline
• CAS No: 2138032-14-9
• MF: C₈H₅BrF₅N
• MW: 290.028018712997
• CID: 5753402
• PubChem ID: 165501417
• Update Time: 2025-05-26

2-bromo-5-(pentafluoroethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-(pentafluoroethyl)aniline
• 2-Bromo-5-(perfluoroethyl)aniline
• 2138032-14-9
• EN300-1198013
• Benzenamine, 2-bromo-5-(1,1,2,2,2-pentafluoroethyl)-
• 2-bromo-5-(1,1,2,2,2-pentafluoroethyl)aniline

• Inchi： 1S/C8H5BrF5N/c9-5-2-1-4(3-6(5)15)7(10,11)8(12,13)14/h1-3H,15H2
• InChI Key： PVCJGZPNRZHUJM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1N)C(C(F)(F)F)(F)F

Computed Properties

• Exact Mass: 288.95255g/mol
• Monoisotopic Mass: 288.95255g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.717±0.06 g/cm3(Predicted)
• Boiling Point: 240.6±40.0 °C(Predicted)
• pka: 1.28±0.10(Predicted)

Additional information on 2-bromo-5-(pentafluoroethyl)aniline

Comprehensive Overview of 2-Bromo-5-(Pentafluoroethyl)aniline (CAS No. 2138032-14-9)

2-Bromo-5-(pentafluoroethyl)aniline (CAS No. 2138032-14-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in the pharmaceutical and materials science sectors. This compound is characterized by its bromine and pentafluoroethyl substituents on an aniline backbone, which confer it with distinct reactivity and stability profiles.

The molecular structure of 2-bromo-5-(pentafluoroethyl)aniline is composed of a benzene ring with an amino group (-NH₂) attached at the 1-position, a bromine atom (-Br) at the 2-position, and a pentafluoroethyl group (-C₂F₅) at the 5-position. The presence of these functional groups imparts several important characteristics to the molecule. The bromine atom enhances the electrophilicity of the compound, making it a valuable intermediate in synthetic chemistry. The pentafluoroethyl group, on the other hand, introduces significant fluorination, which can influence the compound's solubility, reactivity, and biological activity.

In the realm of pharmaceutical research, 2-bromo-5-(pentafluoroethyl)aniline has been explored for its potential as a building block in the synthesis of novel drugs. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic properties, which are crucial for developing effective therapeutic agents. Recent studies have highlighted the use of this compound in the development of anti-cancer drugs and antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 2-bromo-5-(pentafluoroethyl)aniline exhibited potent inhibitory activity against specific cancer cell lines, suggesting its potential as a lead compound in drug discovery.

Beyond pharmaceutical applications, 2-bromo-5-(pentafluoroethyl)aniline has also found utility in materials science. The unique combination of bromine and fluorine substituents makes it suitable for use in the synthesis of advanced materials with tailored properties. For example, researchers at the University of California have utilized this compound as a precursor in the development of high-performance polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in areas such as aerospace engineering and electronics.

The synthesis of 2-bromo-5-(pentafluoroethyl)aniline typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the bromination of 5-(pentafluoroethyl)aniline followed by deprotection to yield the desired product. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize these processes, leading to more efficient and environmentally friendly production methods.

The physical properties of 2-bromo-5-(pentafluoroethyl)aniline, including its melting point, boiling point, and solubility in various solvents, are critical for its handling and application. It is generally a solid at room temperature with a melting point ranging from 60°C to 70°C. The compound is moderately soluble in polar organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), but exhibits low solubility in water due to its hydrophobic nature.

Safety considerations are paramount when working with 2-bromo-5-(pentafluoroethyl)aniline. While it is not classified as a hazardous material or controlled substance, proper handling protocols should be followed to ensure workplace safety. This includes using appropriate personal protective equipment (PPE), such as gloves and safety goggles, and conducting reactions in well-ventilated areas or fume hoods.

In conclusion, 2-bromo-5-(pentafluoroethyl)aniline (CAS No. 2138032-14-9) is a versatile organic compound with promising applications in pharmaceutical research and materials science. Its unique chemical structure endows it with valuable properties that make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in various scientific disciplines.